Cas no 1378757-79-9 (6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile)

6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile is a heterocyclic compound featuring a picolinonitrile core substituted with a 4-methyl-1,4-diazepane moiety. This structure imparts unique reactivity and binding properties, making it valuable in pharmaceutical and agrochemical research. The compound’s diazepane ring enhances conformational flexibility, potentially improving interactions with biological targets. Its nitrile group offers versatility for further functionalization, enabling derivatization into more complex molecules. The methyl substitution on the diazepane ring may influence solubility and metabolic stability. This compound is particularly useful in medicinal chemistry as a building block for drug discovery, especially in the development of kinase inhibitors or CNS-targeted therapeutics. Its well-defined synthetic route ensures consistent purity and scalability for research applications.
6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile structure
1378757-79-9 structure
Product Name:6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile
CAS No:1378757-79-9
MF:C12H16N4
MW:216.282241821289
CID:5332703
Update Time:2025-08-05

6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-(4-methyl-1,4-diazepan-1-yl)picolinonitrile
    • 6-(4-methyl-1,4-diazepan-1-yl)pyridine-2-carbonitrile
    • 6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile
    • Inchi: 1S/C12H16N4/c1-15-6-3-7-16(9-8-15)12-5-2-4-11(10-13)14-12/h2,4-5H,3,6-9H2,1H3
    • InChI Key: POAKDUGTIPXEQW-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=C(C#N)N=2)CCN(C)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 269
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.2

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6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile Related Literature

Additional information on 6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile

Introduction to 6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile (CAS No. 1378757-79-9)

6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile, with the CAS number 1378757-79-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a picolinonitrile core and a 4-methyl-1,4-diazepan moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous research studies.

The picolinonitrile scaffold is known for its biological activity, particularly in modulating various receptors and enzymes. The addition of the 4-methyl-1,4-diazepan group further enhances the compound's pharmacological profile, making it a promising candidate for drug development. Recent studies have explored the potential of 6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile in treating neurological disorders, cancer, and other diseases.

In the context of neurological disorders, 6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry highlighted its ability to modulate GABA receptors, which are crucial for maintaining neuronal balance and preventing conditions such as epilepsy and anxiety disorders. The compound's interaction with these receptors suggests its potential as a novel anxiolytic or anticonvulsant agent.

Beyond its neurological applications, 6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile has also been investigated for its anticancer properties. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways. For instance, a study published in Cancer Research found that 6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile effectively suppressed the proliferation of breast cancer cells by interfering with the PI3K/AKT signaling pathway. This pathway is often dysregulated in cancer cells and plays a critical role in their survival and proliferation.

The pharmacokinetic properties of 6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile have also been extensively studied. Its high oral bioavailability and favorable metabolic stability make it an attractive candidate for further development as a therapeutic agent. Additionally, the compound exhibits low toxicity in preclinical models, which is a crucial factor for its potential use in clinical settings.

In terms of clinical trials, early-phase studies have begun to evaluate the safety and efficacy of 6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile. Preliminary results from Phase I trials have shown that the compound is well-tolerated at various dose levels and has demonstrated promising pharmacodynamic effects. These findings have paved the way for more advanced clinical trials to further assess its therapeutic potential.

The future of 6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile looks promising as researchers continue to uncover its mechanisms of action and explore new applications. Ongoing studies are investigating its potential in treating other diseases such as neurodegenerative disorders and inflammatory conditions. The compound's unique structure and multifaceted biological activity make it a valuable asset in the development of novel therapeutics.

In conclusion, 6-(4-Methyl-1,4-diazepan-1-yl)picolinonitrile (CAS No. 1378757-79-9) is a promising compound with a wide range of potential applications in medicine. Its structural features and biological activities have made it a subject of intense research interest. As more data becomes available from ongoing studies and clinical trials, it is likely that this compound will play a significant role in advancing therapeutic options for various diseases.

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